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Compound of Interest

Compound Name: 4-Ethoxyphenyl isothiocyanate

Cat. No.: B1585063 Get Quote

An In-Depth Technical Guide to 4-Ethoxyphenyl Isothiocyanate (CAS 3460-49-9) for

Researchers and Drug Development Professionals

Introduction
4-Ethoxyphenyl isothiocyanate (CAS 3460-49-9), a member of the versatile isothiocyanate

class of organic compounds, presents a compelling scaffold for exploration in drug discovery

and development. Isothiocyanates, characterized by their –N=C=S functional group, are

renowned for their diverse biological activities, including anticancer, anti-inflammatory, and

antioxidant properties.[1][2][3] This guide, intended for researchers, scientists, and drug

development professionals, provides a comprehensive overview of the physicochemical

properties, synthesis, reactivity, and potential therapeutic applications of 4-ethoxyphenyl
isothiocyanate, alongside practical experimental protocols and a curated list of suppliers.

Physicochemical Properties
A thorough understanding of the physicochemical properties of 4-ethoxyphenyl
isothiocyanate is fundamental to its application in research and development. These

properties influence its reactivity, solubility, and handling requirements.
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Property Value Reference(s)

CAS Number 3460-49-9

Molecular Formula C₉H₉NOS [4]

Molecular Weight 179.24 g/mol [4]

Appearance Solid

Melting Point >110 °C

Boiling Point 57-61 °C

Synonyms

1-Ethoxy-4-

isothiocyanatobenzene, p-

Ethoxyphenyl isothiocyanate

[4]

InChI Key
REEKOMRZYJXXNR-

UHFFFAOYSA-N

SMILES CCOC1=CC=C(C=C1)N=C=S

Synthesis and Reactivity
The synthesis of 4-ethoxyphenyl isothiocyanate can be achieved through several

established methods. A common and effective approach involves the reaction of p-phenetidine

(4-ethoxyaniline) with a thiocarbonylating agent.

Synthetic Pathway Overview
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p-Phenetidine

Intermediate
+ Thiophosgene

Thiophosgene (CSCl₂)

4-Ethoxyphenyl
isothiocyanate

- 2HCl

Base (e.g., Triethylamine)

Solvent (e.g., Dichloromethane)

1. Cell Culture
(e.g., MCF-7)

2. Cell Seeding
(96-well plate)

3. Compound Treatment
(4-Ethoxyphenyl isothiocyanate

serial dilutions)

4. Incubation
(24-72 hours)

5. MTT Assay
(Cell Viability)

6. Data Analysis
(IC₅₀ determination)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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